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Compound of Interest

Compound Name: Meobal-d3

Cat. No.: B12402277

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meobal-d3 is a deuterium-labeled form of Meobal, also known as Methylcobalamin, an active
coenzyme form of vitamin B12. It plays a crucial role in various metabolic pathways and is
utilized in research to study the mechanisms of vitamin B12-dependent enzymes and as an
internal standard in pharmacokinetic studies.[1] Proper preparation of a stock solution is critical
for obtaining accurate and reproducible experimental results. This document provides a
detailed protocol for the preparation, storage, and handling of Meobal-d3 stock solutions.

Chemical Properties and Solubility

A thorough understanding of the physicochemical properties of Meobal-d3 is essential for its
proper handling and the preparation of stable solutions. As a deuterated analog of
methylcobalamin, its properties are comparable to the unlabeled compound.
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Property Value Reference
Molecular Formula C63H88D3CoN13014P [1]
Appearance Red crystalline powder [2]
Solubility (in DMSO) 100 mg/mL (74.38 mM) [3]
Solubility (in Water) Soluble [4]

Storage of Powder 3 years at -20°C

Stability of Solution Light sensitive

Experimental Protocol: Preparation of Meobal-d3
Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of Meobal-d3 in Dimethyl
Sulfoxide (DMSO). This is a common starting concentration for many in vitro and in vivo
studies.

Materials

e Meobal-d3 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses.
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o Handle Meobal-d3 powder in a chemical fume hood to avoid inhalation.

« DMSO is a potent solvent and can facilitate the absorption of other chemicals through the
skin. Handle with care.

Step-by-Step Procedure

o Equilibration: Allow the vial of Meobal-d3 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of Meobal-d3
powder using an analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out approximately 1.345 mg of Meobal-d3.

 Dissolution:
o Transfer the weighed Meobal-d3 powder into a sterile, amber microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution with
1.345 mg of Meobal-d3, add 1 mL of DMSO.

o Cap the tube tightly.

o Mixing: Vortex the solution for 1-2 minutes or until the Meobal-d3 is completely dissolved.
The solution should be a clear, red liquid.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile, amber microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 1 year). For short-term storage,
-20°C is suitable for up to 1 month.

o Crucially, protect the solution from light at all times by using amber tubes and storing them
in a dark container or wrapping them in aluminum foil.

Experimental Workflow

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12402277?utm_src=pdf-body
https://www.benchchem.com/product/b12402277?utm_src=pdf-body
https://www.benchchem.com/product/b12402277?utm_src=pdf-body
https://www.benchchem.com/product/b12402277?utm_src=pdf-body
https://www.benchchem.com/product/b12402277?utm_src=pdf-body
https://www.benchchem.com/product/b12402277?utm_src=pdf-body
https://www.benchchem.com/product/b12402277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Start: Equilibrate Meobal-d3 Powder

Dissolve in DMSO

Ensure complete dissolution

Vortex to Homogenize

Preparation

Aliquot into Amber Tubes

Store at -80°C, Protected from Light

Storage

v

Stock Solution Ready for Use

Output

Figure 1: Meobal-d3 Stock Solution Preparation Workflow

Click to download full resolution via product page

Caption: Workflow for preparing a Meobal-d3 stock solution.
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Signaling Pathway Involving Methylcobalamin

Methylcobalamin (the non-labeled form of Meobal-d3) is a key cofactor in the methionine

synthase pathway, which is crucial for DNA synthesis and methylation reactions.
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Figure 2: Role of Methylcobalamin in the Methionine Cycle
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Caption: Methylcobalamin's role in the one-carbon metabolism pathway.

Conclusion

The protocol described provides a reliable method for the preparation of Meobal-d3 stock
solutions for research applications. Adherence to these guidelines, particularly regarding the
protection from light and proper storage conditions, will ensure the stability and integrity of the
compound, leading to more accurate and reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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